Cas no 27705-13-1 (Cyclohexanecarboxylic acid, 3-(trifluoromethyl)-, methyl ester, trans-)

• Product Name: Cyclohexanecarboxylic acid, 3-(trifluoromethyl)-, methyl ester, trans-
• CAS No: 27705-13-1
• MF: C₉H₁₃F₃O₂
• MW: 210.193533658981
• CID: 3928042
• PubChem ID: 124553014
• Update Time: 2025-04-22

Cyclohexanecarboxylic acid, 3-(trifluoromethyl)-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-(trifluoromethyl)-, methyl ester, trans-
• Cyclohexanecarboxylic acid, 3-(trifluoromethyl)-, methyl ester, trans- (8CI,9CI)
• rel-Methyl (1S,3S)-3-(trifluoromethyl)cyclohexane-1-carboxylate
• 27705-13-1

• Inchi： 1S/C9H13F3O2/c1-14-8(13)6-3-2-4-7(5-6)9(10,11)12/h6-7H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key： SQPPVXPLDGRDTH-RNFRBKRXSA-N
• SMILES： [C@@H]1(C(OC)=O)CCC[C@@H](C(F)(F)F)C1

Computed Properties

• Exact Mass: 210.08676414Da
• Monoisotopic Mass: 210.08676414Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų